4-Bromo-2-(trifluoromethoxy)anisole
Overview
Description
“4-Bromo-2-(trifluoromethoxy)anisole” is a chemical compound with the CAS Number: 853771-88-7 . Its IUPAC name is 4-bromo-1-methoxy-2-(trifluoromethoxy)benzene . The molecular weight of this compound is 271.03 .
Molecular Structure Analysis
The InChI code for “4-Bromo-2-(trifluoromethoxy)anisole” is 1S/C8H6BrF3O2/c1-13-6-3-2-5(9)4-7(6)14-8(10,11)12/h2-4H,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“4-Bromo-2-(trifluoromethoxy)anisole” is a clear colorless liquid . It has a refractive index of 1.4800-1.4840 at 20°C . It is insoluble in water .Scientific Research Applications
Antitumor Agent Synthesis
4-Bromo-2-(trifluoromethoxy)anisole: is utilized in the synthesis of analogs for antitumor agents . These analogs are often part of a larger group of compounds being evaluated for their potential to inhibit the growth of cancer cells. The compound’s role in the synthesis process is crucial due to its reactivity and the presence of the trifluoromethoxy group, which can significantly affect the biological activity of the synthesized molecules.
Suzuki Coupling Reactions
In the field of organic chemistry, 4-Bromo-2-(trifluoromethoxy)anisole is employed in Suzuki coupling reactions . This type of reaction is used to form carbon-carbon bonds between a halide and an organoboron compound, facilitated by a palladium catalyst. The product of such reactions is often a biaryl compound, which is a structural motif commonly found in pharmaceuticals and organic materials.
Safety and Hazards
Safety data sheets suggest wearing personal protective equipment/face protection and ensuring adequate ventilation when handling "4-Bromo-2-(trifluoromethoxy)anisole" . It should be stored in a cool place, with the container kept tightly closed in a dry and well-ventilated place, away from strong oxidizing agents .
properties
IUPAC Name |
4-bromo-1-methoxy-2-(trifluoromethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF3O2/c1-13-6-3-2-5(9)4-7(6)14-8(10,11)12/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVGIROOBNUFIKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20672349 |
Source
|
| Record name | 4-Bromo-1-methoxy-2-(trifluoromethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20672349 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(trifluoromethoxy)anisole | |
CAS RN |
853771-88-7 |
Source
|
| Record name | 4-Bromo-1-methoxy-2-(trifluoromethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20672349 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 853771-88-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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